
RCM-1 functional redundancy assessment

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: RCM-1

CAS No.: 339163-65-4

Cat. No.: S541129

Get Quote

RCM-1 Profile and Mechanism of Action

RCM-1 (Robert Costa Memorial drug-1) is a small molecule inhibitor identified for its potent and specific

activity against the FOXM1 transcription factor [1] [2] [3].

Primary Target: Forkhead box M1 (FOXM1) [2] [3].
Mechanism: It blocks the nuclear localization of FOXM1, induces its ubiquitination, and promotes its

degradation by proteasomes [1] [2].
Additional Effects: Research also indicates that RCM-1 decreases protein levels and nuclear

localization of β-catenin and inhibits the protein-protein interaction between β-catenin and FOXM1 [1]
[3].

The diagram below illustrates the proposed signaling pathway and mechanism of action for RCM-1 based

on the gathered research.
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Experimental Evidence for RCM-1

The anti-tumor activity of RCM-1 has been demonstrated in both in vitro (lab-based) and in vivo (animal

model) experiments. The table below summarizes key experimental findings from the literature.
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Experiment
Type

Cell Lines / Models Used Key Findings Reference

Cell
Proliferation

Rd76-9 (rhabdomyosarcoma),

B16-F10 (melanoma), H2122
(lung adenocarcinoma)

Dose-dependent inhibition of

tumor cell proliferation; increased
cell cycle duration.

[1]

Colony
Formation

Various tumor cell lines Reduced the formation and growth
of tumor cell colonies.

[1]

Animal Models Mouse models of
rhabdomyosarcoma, melanoma,

and human lung
adenocarcinoma

Inhibition of tumor growth;
decreased FOXM1 protein in

tumors; reduced tumor cell
proliferation and increased

apoptosis.

[1]

Mechanism
Confirmation

Cultured tumor cells and animal

models

Decreased nuclear β-catenin and

inhibited β-catenin/FOXM1
interaction.

[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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